Cas no 129113-00-4 (2-Ethynyl-6-methoxynaphthalene)

• Product Name: 2-Ethynyl-6-methoxynaphthalene
• CAS No: 129113-00-4
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• MDL: MFCD00089947
• CID: 1083287
• PubChem ID: 4586522
• Update Time: 2025-10-28

2-Ethynyl-6-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-6-methoxynaphthalene
• 2-ETHYNYL-6-METHOXYNAPHTHALENE 97
• (6-(methoxynaphthalen-2-yl))acetylene
• (6-methoxy 2-naphthyl)acetylene
• 2-ethynyl-6-methoxyl-naphthalene
• 2-ethynyl-6-methoxy-naphthalene
• 2-methoxy-6-ethynylnaphthalene
• 632635_ALDRICH
• 6-MeO-2-NaphCCH
• AC1NE4T9
• AC1Q4ETB
• ACMC-20dzbz
• CTK0F6051
• Naphthalene, 2-ethynyl-6-methoxy-
• 2-Ethynyl-6-Methoxynaphthalene 97%
• 2-ETHYNYL-6-METHOXYNAPHTHALENE 97
• AKOS015916464
• J-509344
• 129113-00-4
• PATPLTUFXUXNDY-UHFFFAOYSA-N
• EN300-1844881
• DA-26208
• CS-0266981
• (6-Methoxy-2-naphthyl)acetylene; (6-Methoxynaphth-2-yl)ethyne; (6-Methoxynaphthalen-2-yl)ethyne; 6-Ethynyl-2-methoxynaphthalene;
• DTXSID70404571
• MFCD00089947
• 2-Ethynyl-6-methoxynaphthalene, 97%
• 6-Methoxy 2-naphthylacetylene
• SCHEMBL936832
• F79159

• MDL： MFCD00089947
• Inchi： 1S/C13H10O/c1-3-10-4-5-12-9-13(14-2)7-6-11(12)8-10/h1,4-9H,2H3
• InChI Key： PATPLTUFXUXNDY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=C(C#C)C=CC2=C1

Computed Properties

• Exact Mass: 182.0732
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 110-114 °C (lit.)
• Boiling Point: 313.2±15.0 °C at 760 mmHg
• Solubility: Chloroform, Methanol (Slightly)
• PSA: 9.23
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Ethynyl-6-methoxynaphthalene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 41-50/53
• Safety Instruction： 26-39-60-61
• Hazardous Material Identification：
• Risk Phrases：R41
• Safety Term：S26-39-60-61
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Ethynyl-6-methoxynaphthalene

2-Ethynyl-6-Methoxynaphthalene: A Comprehensive Overview

2-Ethynyl-6-methoxynaphthalene (CAS No. 129113-00-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its naphthalene backbone with an ethynyl group at position 2 and a methoxy group at position 6, exhibits unique electronic and structural properties that make it a valuable building block for various applications. In this article, we delve into the synthesis, properties, and potential uses of 2-ethynyl-6-methoxynaphthalene, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The synthesis of 2-ethynyl-6-methoxynaphthalene involves a combination of traditional organic synthesis techniques and modern catalytic methods. Researchers have explored various routes to construct this compound, including Friedel-Crafts acylation followed by alkyne substitution, as well as direct coupling reactions using transition metal catalysts. Recent advancements in palladium-catalyzed cross-coupling reactions have significantly streamlined the synthesis process, enabling higher yields and improved purity. These methods not only highlight the versatility of naphthalene derivatives but also underscore the importance of continuous innovation in synthetic chemistry.

One of the most notable properties of 2-ethynyl-6-methoxynaphthalene is its electronic structure, which is heavily influenced by the conjugation between the naphthalene ring system and the ethynyl group. This conjugation imparts unique optical and electronic characteristics, making it an attractive candidate for applications in optoelectronics. For instance, studies have demonstrated that 2-ethynyl-6-methoxynaphthalene can serve as a building block for constructing advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy group at position 6 further modulates the electronic properties, enhancing stability and compatibility with various device architectures.

In recent years, 2-ethynyl-6-methoxynaphthalene has also emerged as a promising scaffold in drug discovery. Its rigid naphthalene core provides an ideal platform for designing bioactive molecules with specific pharmacological profiles. Researchers have investigated its potential as an anti-inflammatory agent, where the ethynyl group plays a critical role in modulating biological activity. Furthermore, computational studies have revealed that 2-ethynyl-6-methoxynaphthalene derivatives exhibit strong binding affinities to key protein targets, suggesting their potential utility in treating various diseases.

The versatility of 2-ethynyl-6-methoxynaphthalene extends to its use in supramolecular chemistry and self-assembled systems. Its ability to form π–π interactions with other aromatic compounds makes it an excellent candidate for constructing two-dimensional supramolecular networks. Recent experiments have shown that these networks exhibit enhanced mechanical strength and thermal stability, opening new avenues for their application in advanced materials science.

From a sustainability perspective, the synthesis and application of 2-ethynyl-6-methoxynaphthalene align with current trends toward green chemistry and eco-friendly technologies. The use of catalytic methods minimizes waste generation, while its applications in energy-efficient devices contribute to reducing environmental impact. As research continues to uncover new functionalities of this compound, its role in sustainable chemistry is expected to grow significantly.

In conclusion, 2-Ethynyl-6-Methoxynaphthalene (CAS No. 129113-00-4) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure enables innovative applications in materials science, pharmaceuticals, and optoelectronics, while ongoing research continues to unlock new possibilities for its use. As advancements in synthetic methods and material characterization techniques progress, 2-Ethynyl-6-Methoxynaphthalene is poised to play an increasingly important role in shaping future technologies.